Cas no 61538-75-8 (Ethanone, 1-[4'-(acetyloxy)[1,1'-biphenyl]-4-yl]-)

• Product Name: Ethanone, 1-[4'-(acetyloxy)[1,1'-biphenyl]-4-yl]-
• CAS No: 61538-75-8
• MF: C₁₆H₁₄O₃
• MW: 254.280564785004
• CID: 475814
• PubChem ID: 13531045
• Update Time: 2025-04-19

Ethanone, 1-[4'-(acetyloxy)[1,1'-biphenyl]-4-yl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[4'-(acetyloxy)[1,1'-biphenyl]-4-yl]-
• [4-(4-acetylphenyl)phenyl] acetate
• SCHEMBL9330819
• 4'-Acetyl[1,1'-biphenyl]-4-yl acetate
• 4-acetoxy-4'-acetylbiphenyl
• 4-Acetyloxy-4'-acetylbiphenyl
• GNHSLRMCJVPUAO-UHFFFAOYSA-N
• 61538-75-8
• Acetic acid 4'-acetyl-biphenyl-4-yl ester
• DTXSID20543101

• Inchi： 1S/C16H14O3/c1-11(17)13-3-5-14(6-4-13)15-7-9-16(10-8-15)19-12(2)18/h3-10H,1-2H3
• InChI Key： GNHSLRMCJVPUAO-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C=CC(=CC=1)C1C=CC(C(C)=O)=CC=1

Computed Properties

• Exact Mass: 254.09432
• Monoisotopic Mass: 254.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37